![molecular formula C10H9NO3S B047220 2-Amino-1-naphthalenesulfonic acid CAS No. 81-16-3](/img/structure/B47220.png)
2-Amino-1-naphthalenesulfonic acid
Overview
Description
2-Amino-1-naphthalenesulfonic acid (2-ANS) is a synthetic organic compound used in a variety of scientific applications. It is a white, water-soluble solid with a molecular weight of approximately 200 g/mol and a melting point of approximately 250°C. 2-ANS is an important reagent in the fields of analytical chemistry, biochemistry, and pharmaceutical research. It is used in a variety of applications, including as a fluorescent probe, a chromogenic reagent, and a chelating agent.
Scientific Research Applications
Environmental Applications
2-Amino-1-naphthalenesulfonic acid plays a role in environmental sciences, particularly in the treatment and analysis of industrial effluents. For instance, Alonso, Castillo, and Barceló (1999) demonstrated its use in the enrichment of benzene- and naphthalenesulfonates from industrial wastewaters, employing Isolute ENV+ sorbent and ion-pair chromatography coupled with mass spectrometry for detection. This methodology is significant for tracking pollutants in wastewater from industries like pharmaceuticals, textiles, and tanneries (Alonso, Castillo, & Barceló, 1999).
Chemical Synthesis and Drug Development
In the realm of chemical synthesis and drug development, this compound serves as an intermediate. Jia Zhi (2002) reported its role in the manufacture of reactive azo dyes and dyeing auxiliaries. The synthesis of 2-Amino-5-aminomethyl-1-naphthalenesulfonic acid, derived from it, simplifies the production process, avoiding high-pressure operations and improving the yield, making it more feasible for both laboratory and industrial applications (Jia Zhi, 2002).
Catalysis and Material Science
A significant application of this compound is in the field of material science, particularly in designing and preparing hydrophobic mesoporous materials. Zhong et al. (2019) highlighted its use in creating biochar-based acidic catalysts with applications in biodiesel production and other chemical reactions. This novel approach in catalyst design enhances the reaction efficiency and offers a sustainable solution for high-value utilization of biochar (Zhong et al., 2019).
Pollution Control
In pollution control, this compound is studied for its decomposition in aqueous solutions. Chen et al. (2002) researched the ozonation of 2-naphthalenesulfonate combined with ultraviolet radiation, providing valuable insights for the removal of such compounds from water sources, thus contributing to aquatic pollution control (Chen et al., 2002).
Analytical Chemistry
In analytical chemistry, differential pulse polarography of diazonium salt derived from 1-amino-4-naphthalenesulfonic acid has been explored for trace determination of nitrite and naphthionic acid. This method, studied by Sulaiman (1984), provides a sensitive and accurate approach for measuring these compounds in aqueous solutions (Sulaiman, 1984).
Safety and Hazards
2-Amino-1-naphthalenesulfonic acid is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin corrosion/irritation and serious eye damage/eye irritation. It can also cause specific target organ toxicity (single exposure), particularly the respiratory system . Basic treatment includes establishing a patent airway and suction if necessary .
Mechanism of Action
Target of Action
2-Amino-1-naphthalenesulfonic acid, also known as Tobias acid , is an organic compound that contains both amine and sulfonic acid functional groups . The primary targets of this compound are amino acids . It has been suggested that the compound exhibits antiviral properties by targeting these amino acids .
Mode of Action
The mode of action of this compound involves interactions with its targets, the amino acids . The compound’s amine and sulfonic acid functional groups allow it to form bonds with the amino acids, potentially altering their function . .
Biochemical Pathways
Given its antiviral properties, it is likely that the compound interferes with viral replication or assembly processes, which involve amino acids .
Result of Action
It has been suggested that the compound exhibits antiviral properties . This suggests that it may inhibit viral replication or assembly at the molecular level, leading to a decrease in viral load at the cellular level .
Biochemical Analysis
. .
Biochemical Properties
The biochemical properties of 2-Amino-1-naphthalenesulfonic acid are not fully understood. It is known that this compound is used in the synthesis of azo dyes such as C.I. Acid Yellow 19 and C.I. Pigment Red 49
Cellular Effects
It has been found to cause salivation and a decrease of liver weight in animal models at a dosage of 1000 mg/kg
Molecular Mechanism
It is known that it exerts its effects at the molecular level, including any binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Dosage Effects in Animal Models
In animal models, the test substance at 1000 mg/kg was found to cause salivation in both sexes and a decrease of liver weight in the males . The No Observed Effect Level (NOEL) is considered to be 200 mg/kg in terms of general toxicological effects .
Metabolic Pathways
properties
IUPAC Name |
2-aminonaphthalene-1-sulfonic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO3S/c11-9-6-5-7-3-1-2-4-8(7)10(9)15(12,13)14/h1-6H,11H2,(H,12,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWIAAIUASRVOIA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC(=C2S(=O)(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
68540-41-0 (mono-ammonium salt) | |
Record name | 2-Amino-1-naphthalenesulfonic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000081163 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID7020922 | |
Record name | 2-Amino-1-naphthalenesulfonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7020922 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder, White solid; [HSDB] Light orange crystalline powder; [MSDSonline] | |
Record name | 1-Naphthalenesulfonic acid, 2-amino- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2-Amino-1-naphthalenesulfonic acid | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/3448 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Solubility |
Slightly sol in cold water; more sol in hot water; very slightly sol in alcohol, ether, In water, 4,100 mg/l @ 20 °C | |
Record name | 2-AMINO-1-NAPHTHALENESULFONIC ACID | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5239 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
WHITE NEEDLES, Anhydrous scales from hot water; hydrated needles from cold water | |
CAS RN |
81-16-3 | |
Record name | 2-Amino-1-naphthalenesulfonic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=81-16-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Amino-1-naphthalenesulfonic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000081163 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Tobias acid | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=5523 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-Naphthalenesulfonic acid, 2-amino- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2-Amino-1-naphthalenesulfonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7020922 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-aminonaphthalene-1-sulphonic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.001.211 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2-NAPHTHYLAMINE-1-SULFONIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/F9QKW1FCE0 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | 2-AMINO-1-NAPHTHALENESULFONIC ACID | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5239 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the main applications of 2-Amino-1-naphthalenesulfonic acid?
A1: this compound, also known as Tobias acid, is primarily used as an intermediate in the manufacturing of azo dyes and dyeing auxiliaries. [] It serves as a building block for creating complex dye molecules with desirable color properties. []
Q2: How is this compound typically analyzed and quantified?
A2: Several analytical techniques are employed to characterize and quantify this compound. Reversed-phase liquid chromatography (HPLC) [] and ultra-performance liquid chromatography (UPLC) [] are commonly used, coupled with UV or visible absorption spectroscopy for detection. These methods allow for the separation and quantification of Tobias acid in complex mixtures, such as dye formulations.
Q3: Are there any known impurities or byproducts associated with the production of this compound?
A3: Yes, the production of this compound can result in impurities like 3-hydroxy-2-naphthalenecarboxylic acid (3-hydroxy-2-naphthoic acid). [, ] Additionally, subsidiary colors, which are positional isomers of the main dye component or related compounds with fewer substituents, can also be present. [] Regulatory bodies like the U.S. Food and Drug Administration (FDA) set strict specifications for the permissible levels of these impurities in color additives. [, ]
Q4: What spectroscopic techniques are used to characterize the structure of this compound?
A4: Researchers utilize a combination of spectroscopic methods to elucidate the structure of this compound. These include:
- Fourier transform infrared (FTIR) spectroscopy: This technique provides information about the functional groups present in the molecule by analyzing the vibrational modes of its bonds. []
- Raman spectroscopy: Similar to FTIR, Raman spectroscopy also probes molecular vibrations but relies on the scattering of light. It provides complementary structural information to FTIR. []
- Ultraviolet-visible (UV-Vis) spectroscopy: This technique measures the absorption and transmission of light in the UV-Vis region, providing insights into the electronic transitions within the molecule and its conjugation. []
Q5: Have any computational studies been conducted on this compound?
A5: Yes, computational chemistry techniques have been applied to study this compound. Density functional theory (DFT) calculations are often employed to determine the molecule's electronic structure, including the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energies. [] These calculations can provide insights into the molecule's reactivity, stability, and interactions with other molecules.
Q6: Can this compound be used in applications beyond dye manufacturing?
A6: While primarily known for its role in dye synthesis, this compound has shown potential in other areas. One study explored its use as a fluorescent label for oligosaccharides in capillary electrophoresis. [] This method involved tagging the oligosaccharides with this compound and detecting them based on their fluorescence properties. [] This highlights the versatility of the compound and its potential applications beyond traditional dye chemistry.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.